Cas no 1361893-87-9 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetate
• CAS No: 1361893-87-9
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931771
• Update Time: 2025-10-10

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-10(17)5-7-4-8(11(13)14)12(18-2)16-9(7)6-15/h4,11H,3,5-6,15H2,1-2H3
• InChI Key： IKKHYQYVCWXACH-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C(=C1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetate

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetate (CAS No. 1361893-87-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(aminomethyl)-5-()-6-methoxypyridine-3-acetate, identified by its CAS number 1361893-87-9, is a highly versatile intermediate that has garnered significant attention in the pharmaceutical industry. This compound, characterized by its pyridine core structure, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique chemical properties, including the presence of both amino and methoxy functional groups, make it an attractive candidate for further derivatization and application in drug development.

The compound's molecular architecture is particularly noteworthy, featuring a pyridine ring substituted with an aminomethyl group at the 2-position, a group at the 5-position, and a methoxy group at the 6-position. Additionally, the presence of an acetate ester at the 3-position contributes to its reactivity and adaptability in synthetic pathways. These structural features not only enhance its utility as an intermediate but also open up possibilities for exploring novel pharmacological activities.

In recent years, Ethyl 2-(aminomethyl)-5-()-6-methoxypyridine-3-acetate has been extensively studied for its potential applications in medicinal chemistry. The pyridine scaffold is a common motif in many pharmacologically active compounds, and modifications to this core structure often lead to enhanced biological activity. The aminomethyl group, for instance, can be further functionalized to introduce additional pharmacophores or to facilitate conjugation with other molecules. Similarly, the group is known to improve metabolic stability and binding affinity in drug candidates.

The synthesis of Ethyl 2-(aminomethyl)-5-()-6-methoxypyridine-3-acetate involves a series of well-established organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine derivative, followed by selective functionalization at the desired positions. The introduction of the methoxy group can be achieved through nucleophilic substitution reactions, while the group can be incorporated using metal-catalyzed cross-coupling reactions or halogen exchange methodologies. The final step involves esterification to yield the acetate derivative.

The growing interest in this compound is reflected in several recent publications that explore its applications in drug discovery. For example, researchers have demonstrated its use as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of an amino and methoxy group on the pyridine ring allows for selective modifications that can fine-tune binding interactions with biological targets. Furthermore, the presence of a difluoromethyl group enhances lipophilicity and metabolic stability, making it an ideal candidate for further development.

In addition to its role in kinase inhibitor synthesis, Ethyl 2-(aminomethyl)-5-(

The pharmaceutical industry continues to leverage advanced synthetic methodologies to optimize the production of Ethyl 2-(. Continuous flow chemistry and biocatalysis are among the emerging techniques that have been applied to improve yield and reduce environmental impact. These innovations not only enhance efficiency but also align with global efforts toward sustainable pharmaceutical manufacturing.

The future prospects for Ethyl 2-( are promising, with ongoing research focusing on expanding its applications in drug development. Collaborative efforts between academia and industry are likely to drive further discoveries and commercialization opportunities. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.